Cas no 60732-17-4 (2-(Bromomethyl)-1,4-dimethoxybenzene)
2-(Bromomethyl)-1,4-dimethoxybenzene is a brominated aromatic compound featuring a reactive bromomethyl group and two methoxy substituents at the 1- and 4-positions of the benzene ring. This structure makes it a versatile intermediate in organic synthesis, particularly for introducing the dimethoxyphenyl moiety into more complex molecules. The bromomethyl group facilitates nucleophilic substitution reactions, enabling further functionalization. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in pharmaceutical and fine chemical applications. The compound is particularly valuable in the synthesis of bioactive molecules, where precise control over substitution patterns is required. Proper handling is advised due to its potential lachrymatory and irritant properties.
60732-17-4 structure
Product Name:2-(Bromomethyl)-1,4-dimethoxybenzene
CAS No:60732-17-4
MF:C9H11BrO2
MW:231.086442232132
CID:522105
PubChem ID:592021
Update Time:2025-05-28
2-(Bromomethyl)-1,4-dimethoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-(bromomethyl)-1,4-dimethoxy-
- 2-(BROMOMETHYL)-1,4-DIMETHOXYBENZENE
- 2,5-dimethoxybenzyl bromide
- 1,4-dimethoxy-2-bromomethylbenzene
- 1-bromomethyl-2,5-dimethoxybenzene
- 2,5-dimethoxy-benzyl bromide
- 2-Bromomethyl-1,4-dimethoxybenzene
- 2,5-Dimethoxybenzylbromide
- AKOS009017379
- BS-13577
- Z96091884
- SY153095
- 60732-17-4
- 2,5-dimethoxy-benzylbromide
- 2-bromomethyl-1,4-dimethoxy-benzene
- F72288
- EN300-14150
- SCHEMBL1264360
- DTXSID90343756
- MFCD07329915
- 2-(Bromomethyl)-1,4-dimethoxybenzene
-
- MDL: MFCD07329915
- Inchi: 1S/C9H11BrO2/c1-11-8-3-4-9(12-2)7(5-8)6-10/h3-5H,6H2,1-2H3
- InChI Key: CZDKYDOSKNCXSM-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C=CC=1OC)OC
Computed Properties
- Exact Mass: 229.99400
- Monoisotopic Mass: 229.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
- XLogP3: 2.4
Experimental Properties
- Color/Form: Not available
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.538
- PSA: 18.46000
- LogP: 2.59870
- Vapor Pressure: Not available
2-(Bromomethyl)-1,4-dimethoxybenzene Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(Bromomethyl)-1,4-dimethoxybenzene Customs Data
- HS CODE:2909309090
- Customs Data:
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-(Bromomethyl)-1,4-dimethoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B870193-5mg |
2-(Bromomethyl)-1,4-dimethoxybenzene |
60732-17-4 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B870193-10mg |
2-(Bromomethyl)-1,4-dimethoxybenzene |
60732-17-4 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B870193-50mg |
2-(Bromomethyl)-1,4-dimethoxybenzene |
60732-17-4 | 50mg |
$ 95.00 | 2022-06-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-273954-1 g |
2-(bromomethyl)-1,4-dimethoxybenzene, |
60732-17-4 | 1g |
¥2,091.00 | 2023-07-11 | ||
| Enamine | EN300-14150-0.05g |
2-(bromomethyl)-1,4-dimethoxybenzene |
60732-17-4 | 91% | 0.05g |
$64.0 | 2023-05-03 | |
| Enamine | EN300-14150-0.1g |
2-(bromomethyl)-1,4-dimethoxybenzene |
60732-17-4 | 91% | 0.1g |
$66.0 | 2023-05-03 | |
| Enamine | EN300-14150-0.25g |
2-(bromomethyl)-1,4-dimethoxybenzene |
60732-17-4 | 91% | 0.25g |
$92.0 | 2023-05-03 | |
| Enamine | EN300-14150-0.5g |
2-(bromomethyl)-1,4-dimethoxybenzene |
60732-17-4 | 91% | 0.5g |
$175.0 | 2023-05-03 | |
| Enamine | EN300-14150-1.0g |
2-(bromomethyl)-1,4-dimethoxybenzene |
60732-17-4 | 91% | 1g |
$256.0 | 2023-05-03 | |
| Enamine | EN300-14150-2.5g |
2-(bromomethyl)-1,4-dimethoxybenzene |
60732-17-4 | 91% | 2.5g |
$503.0 | 2023-05-03 |
2-(Bromomethyl)-1,4-dimethoxybenzene Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
60732-17-4 (2-(Bromomethyl)-1,4-dimethoxybenzene) Related Products
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- 129316-20-7(Phenol, 2,6-bis(bromomethyl)-4-methoxy-)
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